3-Bromo-8-(4-methyl-piperazin-1-yl)-quinoline

• Molecular Formula: C14H16BrN3
• Molecular Weight: 306.20 g/mol
• IUPAC Name: 3-bromo-8-(4-methylpiperazin-1-yl)quinoline
• InChI: InChI=1S/C14H16BrN3/c1-17-5-7-18(8-6-17)13-4-2-3-11-9-12(15)10-16-14(11)13/h2-4,9-10H,5-8H2,1H3
• InChI Key: JQAYGTHYKQWLIT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=CC3=CC(=CN=C32)Br

Description

3-Bromo-8-(4-methyl-piperazin-1-yl)-quinoline is a useful research compound. Its molecular formula is C14H16BrN3 and its molecular weight is 306.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

bis-(2-Chloro-ethyl)-methyl-amine hydrochloride (3.7 g, 19.2 mmol) and sodium carbonate (9.0 g, 85 mmol) were added to a suspension of 3-bromo-quinolin-8-ylamine (3.9 g, 17.5 mmol) (for synthesis see Gershon et al., Monatsh. Chem., 1991, 122, 935) in n-butanol (70 ml). The stirred suspension was heated at reflux for 72 h. The reaction mixture was cooled to ambient temperature, diluted with dichloromethane (300 ml) and the solution washed with water (300 ml), dried (MgSO4) and concentrated in vacuo to an oil. The oil was purified by chromatography over silica gel eluting with a gradient of methanol/dichloromethane to afford the title compound (D1) as an oil (2.6 g, 8.5 mmol, 49%);

Synthesis routes and methods II

Procedure details